Cas no 1060739-01-6 (2,5-Difluoro-4-methoxybenzoic acid)
1060739-01-6 structure
Product Name:2,5-Difluoro-4-methoxybenzoic acid
CAS No:1060739-01-6
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD11847151
CID:1039971
PubChem ID:53403395
Update Time:2025-04-20
2,5-Difluoro-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Difluoro-4-methoxybenzoic acid
- RQVYGORJRNFUOO-UHFFFAOYSA-N
- AKOS016007234
- DB-329650
- SY102948
- DTXSID80695170
- CS-0102045
- MFCD11847151
- CL9195
- A895902
- 2,5-Difluoro-4-methoxybenzoicacid
- SCHEMBL17700509
- 2,5-Difluoro-4-methoxy-benzoic acid
- AS-8091
- 1060739-01-6
- AB93025
-
- MDL: MFCD11847151
- Inchi: 1S/C8H6F2O3/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12)
- InChI Key: RQVYGORJRNFUOO-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=CC=1C(=O)O)F)OC
Computed Properties
- Exact Mass: 188.02850037g/mol
- Monoisotopic Mass: 188.02850037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Melting Point: 197-213°C
2,5-Difluoro-4-methoxybenzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
2,5-Difluoro-4-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152481-5g |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 95+% | 5g |
$533 | 2021-06-17 | |
| Alichem | A015001133-250mg |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 97% | 250mg |
$489.60 | 2023-09-04 | |
| Alichem | A015001133-500mg |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 97% | 500mg |
$863.90 | 2023-09-04 | |
| Alichem | A015001133-1g |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 97% | 1g |
$1549.60 | 2023-09-04 | |
| Chemenu | CM152481-5g |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 95+% | 5g |
$223 | 2023-01-13 | |
| Apollo Scientific | PC300817-1g |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 97% | 1g |
£63.00 | 2025-02-21 | |
| Ambeed | A1476456-100mg |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 97% | 100mg |
$7.0 | 2024-04-26 | |
| Ambeed | A1476456-250mg |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 97% | 250mg |
$9.0 | 2024-04-26 | |
| Ambeed | A1476456-1g |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 97% | 1g |
$34.0 | 2024-04-26 | |
| Ambeed | A1476456-5g |
2,5-Difluoro-4-methoxybenzoic acid |
1060739-01-6 | 97% | 5g |
$169.0 | 2024-04-26 |
2,5-Difluoro-4-methoxybenzoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1060739-01-6 (2,5-Difluoro-4-methoxybenzoic acid) Related Products
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- 124728-45-6(4-Ethoxy-2,3-difluorobenzoic acid)
- 11281-65-5(3-Methoxy-2,4,5-trifluorobenzoic acid)
- 14901-49-6(Benzoic acid,4,4'-[(2,4,5,6-tetrafluoro-1,3-phenylene)bis(oxy)]bis[2,3,5,6-tetrafluoro-(9CI))
- 14796-03-3(Benzoic acid,4,4'-[(2,3,5,6-tetrafluoro-1,2-phenylene)bis(oxy)]bis[2,3,5,6-tetrafluoro-(9CI))
- 651734-59-7(Benzoic acid, 2-fluoro-3,5-dimethoxy-)
- 112811-65-1(3-Methoxy-2,4,5-trifluorobenzoic acid)
- 137654-20-7(2-Fluoro-3-methoxybenzoic acid)
- 651734-56-4(Benzoic acid, 2,6-difluoro-3,5-dimethoxy-)
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